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Compound of Interest

Compound Name: Methyl 2-acetylisonicotinate

Cat. No.: B157594 Get Quote

Technical Overview of Methyl 2-
acetylisonicotinate
For researchers, scientists, and professionals in drug development, a precise understanding of

the fundamental physicochemical properties of compounds is paramount. This document

provides a concise technical summary of the molecular weight and chemical formula for Methyl
2-acetylisonicotinate.

Core Molecular Data
The essential molecular identifiers for Methyl 2-acetylisonicotinate are detailed below. This

information is critical for a variety of applications, including stoichiometric calculations in

chemical reactions, analytical characterization, and computational modeling.

Identifier Value

Chemical Name Methyl 2-acetylisonicotinate

Molecular Formula C9H9NO3[1]

Molecular Weight 179.17 g/mol [1]

CAS Number 138715-82-9[1]
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This foundational data serves as a crucial reference point for any experimental or theoretical

work involving Methyl 2-acetylisonicotinate. As this guide is intended for a technical

audience, it is presumed that the user understands the implications of these values in their

research context. No experimental protocols or signaling pathways are described herein.

Logical Representation of Compound Identity
The following diagram illustrates the logical relationship between the compound's name and its

fundamental molecular properties.
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Relationship between Compound and Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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